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Compound of Interest

Compound Name: 3-butoxyaniline

Cat. No.: B1281059 Get Quote

This guide provides essential safety, logistical, and procedural information for the proper

disposal of 3-butoxyaniline, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Hazard Profile
3-Butoxyaniline and its related compounds are classified as hazardous materials. Under no

circumstances should this chemical be disposed of via the sanitary sewer or in regular trash.[1]

[2] It is toxic to aquatic life with long-lasting effects and is suspected of causing serious long-

term health effects in humans.[3][4][5]

Key Hazards:

Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[3][6]

Irritation: Causes serious skin and eye irritation.[6][7]

Long-Term Effects: Suspected of causing genetic defects and cancer.[3]

Environmental: Very toxic to aquatic life with long-lasting effects.[3][4]

Always handle 3-butoxyaniline in a well-ventilated area, preferably a chemical fume hood, and

wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6][7]
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Quantitative Hazard Data
The following table summarizes the key hazard information for aniline and its derivatives, which

should be considered applicable to 3-butoxyaniline disposal planning.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement
Code(s)

Description

Acute Toxicity

(Oral, Dermal,

Inhalation)

Skull and

Crossbones
Danger

H301, H311,

H331

Toxic if

swallowed, in

contact with skin,

or if inhaled.[3]

Skin

Corrosion/Irritatio

n

Exclamation

Mark
Warning H315

Causes skin

irritation.[6][7]

Serious Eye

Damage/Irritation

Exclamation

Mark / Corrosion

Danger /

Warning
H318, H319

Causes serious

eye damage or

irritation.[3][6][7]

Germ Cell

Mutagenicity
Health Hazard Danger H341

Suspected of

causing genetic

defects.[3]

Carcinogenicity Health Hazard Danger H351

Suspected of

causing cancer.

[3]

Specific Target

Organ Toxicity
Health Hazard Danger H372

Causes damage

to organs (Blood)

through

prolonged or

repeated

exposure.[3]

Hazardous to the

Aquatic

Environment

Environment Warning H410

Very toxic to

aquatic life with

long lasting

effects.[3]

Step-by-Step Disposal Protocol
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Disposal of 3-butoxyaniline must be managed through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[1][6][8]

Step 1: Waste Identification and Segregation

Treat all 3-butoxyaniline and materials contaminated with it as hazardous waste.[8][9]

Store 3-butoxyaniline waste separately from incompatible materials such as strong

oxidizers, acids, and bases.[10]

Step 2: Container Selection and Labeling

Use a chemically compatible container with a secure, leak-proof lid. Plastic containers are

often preferred over glass to minimize breakage risk.[1][11]

The container must be in good condition, free from rust or leaks.[11]

Affix a "Hazardous Waste" label provided by your EHS department as soon as the first drop

of waste is added.[8]

The label must include:

The words "Hazardous Waste".[1]

Full chemical name: "3-Butoxyaniline". Do not use abbreviations or formulas.[1]

For mixtures, list all constituents and their approximate percentages.[1]

The appropriate hazard pictograms (e.g., Toxic, Health Hazard, Environmental Hazard).[1]

The name and contact information of the principal investigator or generator.[1]

The accumulation start date (the date the first waste was added).[1]

Step 3: Safe Accumulation and Storage

Keep the waste container tightly closed except when adding waste.[9][11]

Store the container in a designated satellite accumulation area within the laboratory.
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Utilize secondary containment (e.g., a chemical-resistant tray or tub) to contain potential

spills.[8]

Do not accumulate more than 55 gallons of hazardous waste in the lab.[8]

Step 4: Disposal of Contaminated Materials

Contaminated Labware: Glassware or other lab materials contaminated with 3-
butoxyaniline should be packaged in a puncture-resistant container, labeled as hazardous

waste with the chemical contaminant listed, and disposed of through EHS.[11]

Empty Containers: An empty container that held 3-butoxyaniline must be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone) capable of removing the residue.[8][11] This

rinsate must be collected and treated as hazardous waste.[8][11] After triple-rinsing and air

drying, deface the original label, and the container may then be disposed of in the regular

trash.[8][11]

Step 5: Arranging for Waste Pickup

Once the waste container is full or you are ready for disposal, complete a hazardous waste

pickup request form as required by your institution's EHS office.[1]

Do not transport hazardous waste across public areas. EHS personnel will collect the waste

directly from your laboratory.[8]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of 3-
butoxyaniline.
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Caption: Workflow for the safe disposal of 3-butoxyaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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